Cas no 2169486-78-4 (Methyl 2-(2-cyano-1-hydroxyethyl)-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: Methyl 2-(2-cyano-1-hydroxyethyl)-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 2169486-78-4
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• CID: 5753547
• PubChem ID: 165507000
• Update Time: 2025-05-26

Methyl 2-(2-cyano-1-hydroxyethyl)-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2169486-78-4
• EN300-1269365
• methyl 2-(2-cyano-1-hydroxyethyl)-4-methyl-1,3-thiazole-5-carboxylate
• Methyl 2-(2-cyano-1-hydroxyethyl)-4-methyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C9H10N2O3S/c1-5-7(9(13)14-2)15-8(11-5)6(12)3-4-10/h6,12H,3H2,1-2H3
• InChI Key： DRAIVYFPEIQDHQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C)N=C1C(CC#N)O

Computed Properties

• Exact Mass: 226.04121336g/mol
• Monoisotopic Mass: 226.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 111Ų

Additional information on Methyl 2-(2-cyano-1-hydroxyethyl)-4-methyl-1,3-thiazole-5-carboxylate

Methyl 2-(2-cyano-1-hydroxyethyl)-4-methyl-1,3-thiazole-5-carboxylate: A Comprehensive Overview

The compound Methyl 2-(2-cyano-1-hydroxyethyl)-4-methyl-1,3-thiazole-5-carboxylate, identified by the CAS number 2169486-78-4, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a thiazole ring system with substituents that include a methyl group, a cyano group, and a hydroxyl group. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of thiazole derivatives in drug discovery. For instance, researchers have explored the role of Methyl 2-(2-cyano-1-hydroxyethyl)-4-methyl-1,3-thiazole-5-carboxylate in inhibiting certain enzymes associated with neurodegenerative diseases. The presence of the cyano group and hydroxyl group in its structure has been found to enhance its ability to interact with target proteins, making it a promising candidate for therapeutic interventions. Furthermore, the methyl group at position 4 of the thiazole ring contributes to the molecule's stability and solubility, which are critical factors in drug design.

In addition to its pharmacological applications, this compound has also been investigated for its potential in agricultural chemistry. Specifically, studies have shown that Methyl 2-(2-cyano-1-hydroxyethyl)-4-methyl-1,3-thiazole-5-carboxylate exhibits bioactivity against plant pathogens, suggesting its use as a fungicide or insecticide. The hydroxyl group in its structure plays a crucial role in its ability to disrupt microbial cell membranes, while the thiazole ring provides a scaffold for further functionalization to enhance its efficacy.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazole ring. Researchers have developed efficient methodologies to construct this ring system using readily available starting materials. For example, one common approach involves the condensation of an amine with an aldehyde or ketone in the presence of sulfur powder. Subsequent modifications to introduce the cyano and hydroxyl groups are carried out through nucleophilic substitution or oxidation reactions. The final step involves esterification to yield the methyl ester derivative.

From an environmental perspective, understanding the fate and behavior of Methyl 2-(2-cyano-1-hydroxyethyl)-4-methyl-1,3-thiazole-5-carboxylate in natural systems is essential for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that this compound undergoes rapid microbial degradation in soil and water systems, minimizing its persistence in the environment. However, further studies are required to evaluate its toxicity to non-target organisms and assess its long-term ecological effects.

In conclusion, Methyl 2-(2-cyano-1-hydroxyethyl)-4-methyl-1,3-thiazole-5-carboxylate represents a versatile molecule with significant potential across multiple fields. Its unique chemical structure endows it with properties that make it suitable for applications ranging from drug discovery to agricultural chemistry. As research continues to uncover new insights into its biological activity and environmental behavior, this compound is poised to play an increasingly important role in advancing scientific innovation.